N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-(4-ethylphenoxy)acetate
• InChI: InChI=1S/C18H20N2O3/c1-3-14-6-10-16(11-7-14)22-12-17(21)23-20-18(19)15-8-4-13(2)5-9-15/h4-11H,3,12H2,1-2H3,(H2,19,20)
• InChI Key: PWJOJLNRSYZXQG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)ON=C(C2=CC=C(C=C2)C)N
• Isomeric SMILES: CCC1=CC=C(C=C1)OCC(=O)O/N=C(/C2=CC=C(C=C2)C)\N
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide, also known as EMA401, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMA401 is a small molecule drug that is being investigated for its ability to treat chronic pain, specifically neuropathic pain.

Scientific Research Applications

N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been extensively studied for its potential therapeutic applications in chronic pain management. It has been shown to be effective in reducing neuropathic pain in preclinical models, and clinical trials are currently underway to evaluate its efficacy in humans. This compound has also been investigated for its potential use in other conditions, such as osteoarthritis and cancer pain.

Mechanism of Action

N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide acts as a selective blocker of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain. By blocking the AT2R, this compound reduces the activity of pain-sensing neurons and decreases the transmission of pain signals to the brain. This mechanism of action is different from traditional pain medications, such as opioids, which can have significant side effects and potential for addiction.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on cardiovascular and respiratory systems, making it a promising alternative to traditional pain medications that can have significant side effects. It has also been shown to have a low potential for drug-drug interactions, making it a safe option for patients who are taking multiple medications.

Advantages and Limitations for Lab Experiments

N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has several advantages for lab experiments, including its high purity and stability, which make it easy to work with. However, its high cost and limited availability can be a limitation for some research studies.

Future Directions

There are several future directions for N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide research, including exploring its potential use in other conditions beyond chronic pain, such as cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential biomarkers that can predict patient response to the drug. Finally, the development of more cost-effective and scalable synthesis methods for this compound could make it more widely available for research and clinical use.
Conclusion:
This compound is a promising small molecule drug that has the potential to revolutionize chronic pain management. Its unique mechanism of action and minimal side effects make it a safe and effective alternative to traditional pain medications. Further research is needed to fully understand its potential therapeutic applications and to develop more cost-effective synthesis methods.

Synthesis Methods

The synthesis of N'-{[(4-ethylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide involves multiple steps, including the reaction of 4-methylbenzenecarboximidamide with 4-ethylphenol and acetic anhydride to form the intermediate product. This intermediate product is then reacted with N,N-dimethylformamide dimethyl acetal to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity.